Cas no 1804051-37-3 (Ethyl 3-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate)

• Product Name: Ethyl 3-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate
• CAS No: 1804051-37-3
• MF: C₁₄H₁₅BrO₆
• MW: 359.169304132462
• CID: 4957198
• Update Time: 2025-06-07

Ethyl 3-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate

• Inchi： 1S/C14H15BrO6/c1-2-21-14(20)9-5-3-4-8(10(16)6-7-15)11(9)12(17)13(18)19/h3-5,12,17H,2,6-7H2,1H3,(H,18,19)
• InChI Key： UZTGKVDPOCRSBN-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C(=O)OCC)C=1C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 397
• XLogP3: 1.4
• Topological Polar Surface Area: 101

Additional information on Ethyl 3-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate

Ethyl 3-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate (CAS No. 1804051-37-3): A Comprehensive Overview

Ethyl 3-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate, with the chemical identifier CAS No. 1804051-37-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and synthetic intermediates. The presence of multiple functional groups, including a 3-bromopropanoyl moiety and a carboxy(hydroxy)methyl substituent on a benzoate backbone, makes it a versatile building block for further chemical modifications and biological evaluations.

The structural complexity of Ethyl 3-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate lends itself to diverse synthetic pathways, enabling researchers to explore its utility in various chemical transformations. The 3-bromopropanoyl group, in particular, serves as a reactive handle for nucleophilic substitution reactions, allowing for the introduction of additional functional groups or the formation of new molecular architectures. This feature is particularly valuable in the context of drug discovery, where modular construction strategies are often employed to optimize pharmacological properties.

In recent years, there has been growing interest in the development of biologically active compounds derived from benzoate derivatives. The benzoate core is a well-established scaffold in medicinal chemistry, known for its ability to interact with biological targets and exhibit pharmacological activity. Ethyl 3-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate leverages this structural motif while incorporating additional functional groups that may enhance its biological profile. The carboxy(hydroxy)methyl moiety, for instance, can participate in hydrogen bonding interactions or undergo further derivatization to introduce additional pharmacophoric elements.

The synthesis of Ethyl 3-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps typically include the bromination of a propyl derivative, followed by esterification and subsequent functional group modifications. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or enzymatic hydrolysis, may be employed to enhance reaction efficiency and selectivity. These methodologies align with contemporary trends in synthetic organic chemistry, which emphasize green chemistry principles and sustainable practices.

The potential applications of Ethyl 3-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate extend beyond academic research and into industrial pharmaceutical development. Its structural features make it a suitable candidate for further exploration as an intermediate in the synthesis of more complex molecules. For instance, it could be used to develop novel nonsteroidal anti-inflammatory drugs (NSAIDs), antiviral agents, or even kinase inhibitors, depending on the specific modifications introduced.

In the realm of drug discovery, the ability to rapidly screen and evaluate compounds like Ethyl 3-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate is crucial for identifying lead candidates with desirable pharmacokinetic and pharmacodynamic properties. High-throughput screening (HTS) techniques combined with computational modeling have become indispensable tools in this process. By leveraging these technologies, researchers can accelerate the identification of promising molecules for further development.

The benzoate scaffold is particularly relevant in modern drug design due to its prevalence in approved therapeutics. Compounds containing benzoate moieties often exhibit favorable solubility profiles and metabolic stability, making them attractive candidates for clinical use. Ethyl 3-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate represents an opportunity to explore new derivatives that may combine these desirable attributes with additional biological activity.

Recent advancements in synthetic methodologies have also enabled the preparation of enantiomerically pure forms of complex molecules like Ethyl 3-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate. Chiral resolution techniques, such as crystallization or chromatography, allow researchers to isolate specific stereoisomers that may exhibit enhanced biological activity or reduced toxicity. This level of control over molecular structure is critical for optimizing drug candidates throughout the development pipeline.

The future prospects for Ethyl 3-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate are promising, given its structural versatility and potential applications in pharmaceutical research. As our understanding of biological pathways continues to evolve, new opportunities will arise for developing targeted therapies based on innovative molecular architectures. The compound serves as a testament to the importance of interdisciplinary collaboration between organic chemists, biochemists, and medicinal chemists in driving progress toward effective treatments for human diseases.